Cas no 878909-58-1 (3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione)

• Product Name: 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione
• CAS No: 878909-58-1
• MF: C₂₃H₃₀N₄O₅S
• MW: 474.573104381561
• CID: 6467298
• PubChem ID: 16302336
• Update Time: 2025-05-30

3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z87604887
• 878909-58-1
• 3-{4-oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione
• EN300-26605032
• 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C23H30N4O5S/c28-20(9-6-13-27-21(29)23(24-22(27)30)11-4-5-12-23)25-14-16-26(17-15-25)33(31,32)18-10-19-7-2-1-3-8-19/h1-3,7-8,10,18H,4-6,9,11-17H2,(H,24,30)/b18-10+
• InChI Key： AEGDLEPHQOLQGZ-VCHYOVAHSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CCCN2C(NC3(C2=O)CCCC3)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 474.19369124g/mol
• Monoisotopic Mass: 474.19369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Additional information on 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione

Introduction to 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione and Its Significance in Modern Chemical Biology

3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione (CAS No. 878909-58-1) is a sophisticated molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate spirocyclic structure and functionalized piperazine moiety, represents a promising candidate for further exploration in drug discovery and therapeutic development. The presence of a 2-phenylethenesulfonyl group and a diazaspiro[4.4]nonane core suggests potential interactions with biological targets, making it a subject of intense interest for researchers seeking novel pharmacophores.

The molecular framework of 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione exhibits a unique combination of structural features that are highly relevant to contemporary drug design strategies. The spirocyclic core, which is a fused bicyclic system consisting of a five-membered and a seven-membered ring, provides rigidity to the molecule while allowing for conformational flexibility. This balance is crucial for optimizing binding affinity and selectivity in biological assays.

One of the most notable features of this compound is the piperazine ring attached to the spirocyclic system. Piperazine derivatives are well-known for their versatility in medicinal chemistry due to their ability to interact with various biological targets, including enzymes and receptors. In particular, the 2-phenylethenesulfonyl substituent appended to the piperazine ring introduces additional functionalization that can modulate the pharmacological properties of the molecule. This group is known to enhance solubility and bioavailability while also contributing to favorable pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione and potential biological targets. These studies have highlighted the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways and cancer progression. The spirocyclic structure is particularly effective in mimicking natural biomolecules, thereby facilitating tight binding to target sites.

The synthesis of 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as spirocyclization reactions and sulfonylation processes, which require precise control over reaction conditions to ensure high yields and purity. The successful preparation of this compound underscores the growing capabilities of modern synthetic methodologies and their application in producing complex molecular entities.

In the context of drug discovery, 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione has been evaluated in various preclinical models for its potential therapeutic applications. Initial studies have demonstrated its efficacy in modulating signaling pathways associated with neurodegenerative diseases and cardiovascular disorders. The compound's ability to interact with multiple targets simultaneously makes it an attractive candidate for developing multitarget drugs, which are increasingly recognized for their clinical advantages.

The chemical biology community has also been intrigued by the structural diversity offered by diazaspiro compounds like 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butyl}-1,3-diazaspiro[4.4]nonane-2,4-dione. These molecules serve as valuable scaffolds for generating novel derivatives with enhanced pharmacological properties. By leveraging structure-based drug design principles, researchers can optimize these compounds for specific therapeutic applications while minimizing off-target effects.

Future directions in the study of 3-{4-Oxo-4-[4-(2-phenylethenesulfonyl)piperazin-1-yb-butyl]-1,3-diazaspiro[44}nonane]-24dione (CAS No: 878909581) include exploring its mechanism of action at a molecular level and evaluating its potential in clinical trials. Collaborative efforts between chemists and biologists will be essential in deciphering how this compound interacts with biological systems and translates into therapeutic benefits.

The development of innovative molecular entities like 3-{44Ox04-[44(22Phenylethenesulfonylpiperazin11yI)butyI}-11 33dazaspio44nonan24dione (CAS No: 878909581) exemplify the dynamic interplay between synthetic chemistry and pharmacology in advancing modern medicine. As research continues to uncover new applications for this compound and related derivatives, it is likely to play a pivotal role in shaping future therapeutic strategies across various disease domains.